Cas no 6146-22-1 (3-ethylpyrimidin-4(3H)-one)

• Product Name: 3-ethylpyrimidin-4(3H)-one
• CAS No: 6146-22-1
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 954532
• PubChem ID: 303829
• Update Time: 2025-04-19

3-ethylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-ethylpyrimidin-4(3H)-one
• 3-ethylpyrimidin-4-one
• 3-Aethyl-4-oxo-3,4-dihydro-pyrimidin
• 3-ethyl-3H-pyrimidin-4-one
• 3-Ethyl-4-pyrimidon
• 4(3H)-Pyrimidinone, 3-ethyl-
• AC1L73LG
• NSC193518
• SureCN9965999
• H9Z9ZFT26D
• 3-Ethyl-4(3H)-pyrimidinone
• 6146-22-1
• SCHEMBL9965999
• DTXSID90307631
• NSC-193518

• Inchi： 1S/C6H8N2O/c1-2-8-5-7-4-3-6(8)9/h3-5H,2H2,1H3
• InChI Key： NWAJCKQEKLVUHY-UHFFFAOYSA-N
• SMILES： O=C1C=CN=CN1CC

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 199.1°C at 760 mmHg
• Flash Point: 74.2°C
• Refractive Index: 1.541
• PSA: 32.67
• LogP: 0.26320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones